Cas no 2761969-44-0 (Angiotensin II human TFA)

• Product Name: Angiotensin II human TFA
• CAS No: 2761969-44-0
• MF: C₅₂H₇₂F₃N₁₃O₁₄
• MW: 1160.20200252533
• CID: 5263913
• PubChem ID: 146047991
• Update Time: 2025-05-22

Angiotensin II human TFA Chemical and Physical Properties

Names and Identifiers

• Angiotensin II human TFA
• Angiotensin II human (TFA)
• G18551
• PD164754
• HY-13948B
• Angiotensin II TFA;Ang II TFA;DRVYIHPF TFA
• 2761969-44-0
• CS-0145435
• CHEMBL4303682

• Inchi： 1S/C50H71N13O12.C2HF3O2/c1-5-28(4)41(47(72)59-36(23-31-25-54-26-56-31)48(73)63-20-10-14-38(63)45(70)60-37(49(74)75)22-29-11-7-6-8-12-29)62-44(69)35(21-30-15-17-32(64)18-16-30)58-46(71)40(27(2)3)61-43(68)34(13-9-19-55-50(52)53)57-42(67)33(51)24-39(65)66;3-2(4,5)1(6)7/h6-8,11-12,15-18,25-28,33-38,40-41,64H,5,9-10,13-14,19-24,51H2,1-4H3,(H,54,56)(H,57,67)(H,58,71)(H,59,72)(H,60,70)(H,61,68)(H,62,69)(H,65,66)(H,74,75)(H4,52,53,55);(H,6,7)/t28-,33-,34-,35-,36-,37-,38-,40-,41-;/m0./s1
• InChI Key： FYMJZKAYBCZPKL-PIONDTTLSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(N1CCC[C@H]1C(=O)N[C@H](C(=O)O)CC1C=CC=CC=1)(=O)[C@@H](NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@@H](NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H](N)CC(=O)O)CC1C=CC(O)=CC=1)CC1NC=NC=1

Computed Properties

• Exact Mass: 1159.52737851g/mol
• Monoisotopic Mass: 1159.52737851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 82
• Rotatable Bond Count: 29
• Complexity: 2060
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 446Ų

Additional information on Angiotensin II human TFA

Angiotensin II Human TFA: A Comprehensive Overview

Angiotensin II Human TFA, also known by its CAS number 2761969-44-0, is a peptide that plays a critical role in the renin-angiotensin system (RAS). This system is fundamental to the regulation of blood pressure, electrolyte balance, and fluid homeostasis in the human body. Angiotensin II Human TFA is a specific form of angiotensin II, which is a vasoactive octapeptide that has been extensively studied for its role in cardiovascular physiology and pathophysiology.

The CAS number 2761969-44-0 refers to the specific chemical identity of Angiotensin II Human TFA. This compound is often used in research settings to investigate the mechanisms underlying hypertension, heart failure, and other cardiovascular diseases. Recent studies have highlighted the importance of Angiotensin II in both physiological and pathological conditions, making it a focal point for drug development targeting RAS modulation.

Angiotensin II Human TFA is synthesized through a series of enzymatic reactions involving renin and angiotensin-converting enzyme (ACE). Its structure consists of eight amino acids, with the sequence: Asp-Arg-Val-Tyr-Ile-His-Pro-Phe. The "TFA" designation refers to the trifluoroacetate salt form, which is commonly used for purification and storage purposes. This form ensures stability and facilitates its use in various experimental and therapeutic applications.

Recent advancements in research have shed light on the multifaceted roles of Angiotensin II Human TFA. For instance, studies have demonstrated its involvement in not only vasoconstriction but also in promoting sodium retention, aldosterone secretion, and cellular growth. These findings underscore its significance as a therapeutic target for conditions such as essential hypertension, chronic kidney disease, and myocardial infarction.

In clinical settings, analogs of Angiotensin II Human TFA are utilized as diagnostic tools to assess RAS activity. Additionally, inhibitors of ACE and angiotensin II receptors (ARBs) are widely prescribed to manage hypertension and reduce cardiovascular risk. The understanding of Angiotensin II Human TFA's molecular mechanisms has paved the way for the development of more efficacious and selective drugs.

The CAS number 2761969-44-0 also serves as a reference for researchers seeking to procure or identify this compound for their studies. Its availability from reputable suppliers ensures consistency and quality in experimental outcomes. Researchers are increasingly leveraging this compound to explore novel therapeutic strategies, including gene therapy and peptide-based drug delivery systems.

Moreover, recent breakthroughs in bioinformatics and computational modeling have enhanced our ability to predict the interactions of Angiotensin II Human TFA with various receptors and enzymes. These computational tools complement experimental approaches, accelerating drug discovery efforts and improving our understanding of RAS dynamics.

In conclusion, Angiotensin II Human TFA (CAS No 2761969-44-0) remains a cornerstone in cardiovascular research and therapeutics. Its intricate role in regulating blood pressure and fluid balance continues to be unraveled through cutting-edge research methodologies. As our knowledge deepens, so does the potential for developing innovative treatments that target this vital peptide.